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Compound of Interest

Compound Name: 4-Isopropylbenzoic Acid

Cat. No.: B349260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 4-
Isopropylbenzoic acid, also known as cuminic acid. It covers the theoretical calculation based

on its chemical formula and details experimental methodologies for its determination in a

laboratory setting. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and other scientific disciplines

where precise molecular weight is critical.

Core Properties of 4-Isopropylbenzoic Acid
4-Isopropylbenzoic acid is an organic compound with the chemical formula C₁₀H₁₂O₂.[1][2][3]

[4][5][6] It is classified as a carboxylic acid and a derivative of benzoic acid, where an isopropyl

group is attached to the para (4-position) of the benzene ring.[1][2][3]

Quantitative Data Summary
The fundamental quantitative data for 4-Isopropylbenzoic acid are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₂O₂ [1][2][3][5]

Molecular Weight (Calculated) 164.20 g/mol [1][2][3][4][6]

CAS Number 536-66-3 [2][3][5][6]

Melting Point 117-120 °C [3][7]

Water Solubility 0.151 mg/mL at 25 °C [8]

Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for 4-Isopropylbenzoic acid is C₁₀H₁₂O₂.

The calculation is as follows:

Carbon (C): 10 atoms × 12.011 u = 120.11 u

Hydrogen (H): 12 atoms × 1.008 u = 12.096 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Total Molecular Weight = 120.11 + 12.096 + 31.998 = 164.204 u

This value is typically expressed in grams per mole ( g/mol ) for macroscopic calculations.

Experimental Determination of Molecular Weight
Several experimental techniques can be employed to determine the molecular weight of 4-
Isopropylbenzoic acid. The choice of method often depends on the required accuracy, the

amount of sample available, and the nature of the substance.

Titration
Titration is a classic and cost-effective method for determining the equivalent weight of an

acidic or basic compound. For a monoprotic acid like 4-Isopropylbenzoic acid, the equivalent

weight is equal to its molecular weight.
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Experimental Protocol:

Preparation of Standardized NaOH Solution: Prepare a sodium hydroxide (NaOH) solution of

a known concentration (e.g., 0.1 M) and standardize it against a primary standard like

potassium hydrogen phthalate (KHP).

Sample Preparation: Accurately weigh a sample of 4-Isopropylbenzoic acid (approximately

0.2 g) and dissolve it in a suitable solvent, such as ethanol, as it has limited solubility in

water.[1][7]

Titration Setup: Add a few drops of a suitable indicator, such as phenolphthalein, to the

dissolved 4-Isopropylbenzoic acid solution.[1]

Titration Process: Titrate the 4-Isopropylbenzoic acid solution with the standardized NaOH

solution until the endpoint is reached, indicated by a persistent faint pink color.[1]

Calculation: The molecular weight (MW) can be calculated using the following formula:

MW = (mass of acid in g × 1) / (volume of NaOH in L × Molarity of NaOH)

(Assuming a 1:1 molar ratio for the reaction between the monoprotic acid and NaOH)

Mass Spectrometry
Mass spectrometry is a powerful analytical technique that provides a highly accurate

determination of the molecular weight of a compound. It measures the mass-to-charge ratio

(m/z) of ionized molecules.

Experimental Protocol:

Sample Preparation: A small amount of 4-Isopropylbenzoic acid is dissolved in a suitable

volatile solvent.

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer.
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Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak in the mass spectrum with the highest m/z value typically

corresponds to the molecular ion (M+ or M-), from which the molecular weight can be directly

determined.

Freezing Point Depression
Freezing point depression is a colligative property that can be used to determine the molar

mass of a solute. The principle is that the freezing point of a solvent is lowered when a solute is

dissolved in it, and the extent of this depression is proportional to the molality of the solution.

Experimental Protocol:

Solvent Selection: Choose a suitable solvent in which 4-Isopropylbenzoic acid is soluble

and for which the cryoscopic constant (Kf) is known. Camphor or cyclohexane are common

choices in educational settings.

Determine the Freezing Point of the Pure Solvent: Carefully measure the freezing point of a

known mass of the pure solvent.

Prepare the Solution: Accurately weigh a known amount of 4-Isopropylbenzoic acid and

dissolve it in the previously used solvent.

Determine the Freezing Point of the Solution: Measure the freezing point of the prepared

solution.

Calculation: The molecular weight (MW) of the solute can be calculated using the following

formula:

ΔTf = Kf × m

where:

ΔTf is the freezing point depression (Freezing point of pure solvent - Freezing point of

solution)
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Kf is the cryoscopic constant of the solvent

m is the molality of the solution (moles of solute / kg of solvent)

By rearranging the formula, the moles of solute can be determined, and subsequently, the

molecular weight (mass of solute / moles of solute).

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates a logical workflow for determining the molecular weight of 4-
Isopropylbenzoic acid, from initial characterization to experimental verification.
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Workflow for Molecular Weight Determination of 4-Isopropylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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